Candesartan-d4
Candesartan-d4
Candesartan-d4 is intended for use as an internal standard for the quantification of candesartan by GC- or LC-MS. Candesartan is an antagonist of the angiotensin II type 1 (AT1) receptor (Kis = 0.17, 0.12, and 0.12 nM for human AT1, rat AT1A, and rat AT1B recombinant receptors, respectively) and an active metabolite of the prodrug candesartan cilexitil. It is selective for AT1 over AT2 receptors (Ki = 26,500 nM for the human recombinant AT2 receptor). It inhibits angiotensin II-induced contraction of isolated rabbit aortic strips and increases in blood pressure in rats following intravenous administration (ID50 = 0.033 mg/kg). Formulations containing candesartan have been used in the treatment of hypertension and heart failure.
Candesartan D4 is the deuterium labeled Candesartan, which is an angiotensin II receptor antagonist.
Candesartan D4 is the deuterium labeled Candesartan, which is an angiotensin II receptor antagonist.
Brand Name:
Vulcanchem
CAS No.:
1346604-70-3
VCID:
VC0002624
InChI:
InChI=1S/C24H20N6O3/c1-2-33-24-25-20-9-5-8-19(23(31)32)21(20)30(24)14-15-10-12-16(13-11-15)17-6-3-4-7-18(17)22-26-28-29-27-22/h3-13H,2,14H2,1H3,(H,31,32)(H,26,27,28,29)/i10D,11D,12D,13D
SMILES:
CCOC1=NC2=CC=CC(=C2N1CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5)C(=O)O
Molecular Formula:
C24H16D4N6O3
Molecular Weight:
444.48
Candesartan-d4
CAS No.: 1346604-70-3
Cat. No.: VC0002624
Molecular Formula: C24H16D4N6O3
Molecular Weight: 444.48
* For research use only. Not for human or veterinary use.
Specification
| Description | Candesartan-d4 is intended for use as an internal standard for the quantification of candesartan by GC- or LC-MS. Candesartan is an antagonist of the angiotensin II type 1 (AT1) receptor (Kis = 0.17, 0.12, and 0.12 nM for human AT1, rat AT1A, and rat AT1B recombinant receptors, respectively) and an active metabolite of the prodrug candesartan cilexitil. It is selective for AT1 over AT2 receptors (Ki = 26,500 nM for the human recombinant AT2 receptor). It inhibits angiotensin II-induced contraction of isolated rabbit aortic strips and increases in blood pressure in rats following intravenous administration (ID50 = 0.033 mg/kg). Formulations containing candesartan have been used in the treatment of hypertension and heart failure. Candesartan D4 is the deuterium labeled Candesartan, which is an angiotensin II receptor antagonist. |
|---|---|
| CAS No. | 1346604-70-3 |
| Molecular Formula | C24H16D4N6O3 |
| Molecular Weight | 444.48 |
| IUPAC Name | 2-ethoxy-3-[[2,3,5,6-tetradeuterio-4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]benzimidazole-4-carboxylic acid |
| Standard InChI | InChI=1S/C24H20N6O3/c1-2-33-24-25-20-9-5-8-19(23(31)32)21(20)30(24)14-15-10-12-16(13-11-15)17-6-3-4-7-18(17)22-26-28-29-27-22/h3-13H,2,14H2,1H3,(H,31,32)(H,26,27,28,29)/i10D,11D,12D,13D |
| SMILES | CCOC1=NC2=CC=CC(=C2N1CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5)C(=O)O |
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